9-amino-6-chloro-3,4-dihydroacridin-1(2H)-one

• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 9-amino-6-chloro-3,4-dihydro-2H-acridin-1-one
• InChI: InChI=1S/C13H11ClN2O/c14-7-4-5-8-10(6-7)16-9-2-1-3-11(17)12(9)13(8)15/h4-6H,1-3H2,(H2,15,16)
• InChI Key: YTFJCNVHRDEWJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC3=C(C=CC(=C3)Cl)C(=C2C(=O)C1)N

Description

9-amino-6-chloro-3,4-dihydroacridin-1(2H)-one is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 200 ml of tetrahydrofuran were combined 5.00 g of 4-chloro-2-(3-oxocyclohexen-1-yl)aminobenzonitrile hydrochloride, 4.88 g (2 eq) milled anhydrous K2CO3, and 0.36 g (0.1 eq) of CuBr.(CH3)2S used as a catalyst. The mechanically stirred mixture was refluxed overnight. It was then evaporated to a residue and extracted with several portions of MeOH. The MeOH extract was evaporated and the residue was chromatographed on silica gel and then the purified product was recrystallized from EtOAc to yield 2.07 g (47%) of a solid, melting point 285°-287° C.